1-(4-Benzyloxyphenyl)-2-nitro-1-butene

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 1-(2-nitrobut-1-enyl)-4-phenylmethoxybenzene
• InChI: InChI=1S/C17H17NO3/c1-2-16(18(19)20)12-14-8-10-17(11-9-14)21-13-15-6-4-3-5-7-15/h3-12H,2,13H2,1H3
• InChI Key: OBORWFOXJSEZOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CC1=CC=C(C=C1)OCC2=CC=CC=C2)[N+](=O)[O-]

Description

1-(4-Benzyloxyphenyl)-2-nitro-1-butene is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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The starting material is prepared as follows: The mixture of 80 g of p-benzyloxybenzaldehyde, 100 ml of 1-nitro-propane and 5 ml of n-butylamine is placed in a reflux extractor filled with molecular sieves (type 5A), and refluxed for four hours. It is evaporated, the residue dissolved in diethyl ether containing some ethyl acetate and the solution stirred vigorously with a saturated sodium bisulphite solution for three hours. The inorganic layer is washed with ethyl acetate and the combined organic extracts washed with brine, dried and evaporated to afford the 1-(4-benzyloxyphenyl)-2-nitro-1-butene, which is used without further purification.